N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide
Catalog No.
S7779934
CAS No.
M.F
C15H19NO
M. Wt
229.32 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide
IUPAC Name
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide
Molecular Formula
C15H19NO
Molecular Weight
229.32 g/mol
InChI
InChI=1S/C15H19NO/c1-12-6-5-7-13(10-12)11-16-15(17)14-8-3-2-4-9-14/h2-3,5-7,10,14H,4,8-9,11H2,1H3,(H,16,17)
InChI Key
MRVGKJFEOYBRST-UHFFFAOYSA-N
SMILES
CC1=CC(=CC=C1)CNC(=O)C2CCC=CC2
Canonical SMILES
CC1=CC(=CC=C1)CNC(=O)C2CCC=CC2
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide, also known as MAB-CHMINACA, belongs to a group of synthetic cannabinoids that are commonly used as recreational drugs. However, our paper will only discuss the chemical and biological properties of MAB-CHMINACA and its potential applications in various scientific fields.
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide is a synthetic cannabinoid that was first identified in Japan in 2014. It was initially designed for medical purposes and research, but recently, it has been used as a recreational drug due to its psychoactive effects.
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide is a white powder with a molecular formula of C23H31N3O2. Its molecular weight is 385.5 g/mol, and its melting point is around 198-200°C. It is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide.
There are several synthetic routes to produce N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide, which involve the condensation of 3-methylbenzyl chloride with cyclohexanone, followed by amidation and cyclization. The product can then be purified by column chromatography or recrystallization. The synthesized product can be characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy.
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide can be detected using various analytical methods such as gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), and high-performance liquid chromatography (HPLC). These methods are crucial in identifying and analyzing different synthetic cannabinoids in forensic and toxicology laboratories.
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide is a potent agonist of CB1 and CB2 receptors and exhibits a high affinity for these receptors. It produces similar effects to THC, including euphoria, relaxation, and altered perception. However, the long-term effects of N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide use are not yet fully understood.
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide is highly toxic and can cause severe adverse effects, including kidney damage, liver damage, and respiratory failure. In scientific experiments, researchers must adhere to strict guidelines and safety protocols when handling and administering this substance.
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide has several potential applications in scientific research, especially in the field of neuroscience. Its ability to modulate CB1 and CB2 receptors makes it an excellent tool for studying the endocannabinoid system and its role in various physiological and pathological processes.
Currently, there are ongoing studies investigating the pharmacological and toxicological properties of N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide. Researchers are also exploring its potential therapeutic applications, including pain management, epilepsy, and anxiety disorders.
N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide has several potential implications in various fields of research and industry. In the pharmaceutical industry, it can be used as a tool for drug design and development. In agriculture, it can be used for crop protection and enhancement. In forensic science, it can be used for drug analysis and identification.
The use of N-[(3-methylphenyl)methyl]cyclohex-3-ene-1-carboxamide as a recreational drug has raised concerns about its potential risks and harmful effects. As researchers, we must continue to investigate its pharmacological and toxicological properties to fully understand its potential implications and limitations. Further research is needed to determine its long-term effects and potential therapeutic applications. Additionally, the development of novel analytical techniques for the detection and identification of emerging synthetic cannabinoids is crucial.
XLogP3
2.9
Hydrogen Bond Acceptor Count
1
Hydrogen Bond Donor Count
1
Exact Mass
229.146664230 g/mol
Monoisotopic Mass
229.146664230 g/mol
Heavy Atom Count
17
Dates
Last modified: 01-05-2024
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